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Compound of Interest

Compound Name: Reactive green 12

CAS No.: 12225-80-8

Cat. No.: B1171857

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Reactive Green 12, a member of the dichlorotriazine class of reactive dyes, is a valuable tool

for the visualization and analysis of cellulose fibers in various research and development

applications. Its ability to form a covalent bond with the hydroxyl groups of cellulose ensures a

highly stable and permanent stain, resistant to leaching and fading. This property is particularly

advantageous for applications requiring rigorous sample processing and long-term imaging

stability. In drug development, for instance, uniform and permanent staining of cellulosic

excipients can aid in formulation analysis and quality control.

The staining mechanism relies on a nucleophilic substitution reaction between the dye's

reactive chlorine atoms on the triazine ring and the deprotonated hydroxyl groups of the

cellulose backbone. This reaction is typically facilitated under alkaline conditions and at

elevated temperatures, which promote the ionization of cellulose and the reactivity of the dye.

The addition of an electrolyte, such as sodium chloride, is often employed to overcome the
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natural repulsion between the anionic dye and the cellulose surface in aqueous solutions,

thereby enhancing dye uptake.

These application notes provide a comprehensive guide to the use of Reactive Green 12 for

staining cellulose fibers, including detailed protocols, data presentation for key parameters, and

visualizations of the experimental workflow and chemical interactions.

Data Presentation: Staining Parameters
The optimal conditions for staining with Reactive Green 12 can vary depending on the specific

type of cellulose fibers, their processing history, and the desired staining intensity. The following

table summarizes key quantitative parameters for a typical exhaust dyeing protocol, providing a

starting point for experimental optimization.
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Parameter Recommended Range Notes

Reactive Green 12

Concentration

0.1 - 2.0% (on weight of fiber,

owf)

Higher concentrations yield

deeper shades but may

require more extensive

washing to remove unfixed

dye.

Liquor Ratio 1:10 - 1:30

The ratio of the volume of the

dye bath to the weight of the

cellulose material. Lower liquor

ratios can improve dye

exhaustion.

Sodium Chloride (NaCl)

Concentration
20 - 80 g/L

Acts as an electrolyte to

promote dye migration to the

fiber surface. Higher

concentrations are typically

used for deeper shades.

Sodium Carbonate (Na₂CO₃)

Concentration
5 - 20 g/L

Provides the necessary

alkaline pH for the fixation

reaction. The optimal

concentration depends on the

dye concentration and liquor

ratio.

Staining Temperature 40 - 60°C

Dichlorotriazine dyes are

generally applied at moderate

temperatures. Higher

temperatures can increase the

rate of dye hydrolysis.

Fixation Time 30 - 90 minutes

The duration of the alkaline

fixation step. Longer times may

be required for higher dye

concentrations or lower

temperatures.

pH of Dye Bath (Fixation) 10.5 - 11.5 Crucial for the deprotonation of

cellulose hydroxyl groups and
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the reaction with the dye.

Experimental Protocols
This section details the step-by-step methodology for staining cellulose fibers with Reactive
Green 12 using a laboratory-scale exhaust dyeing method.

Materials
Reactive Green 12 dye powder

Cellulose fibers (e.g., cotton, linen, regenerated cellulose)

Sodium chloride (NaCl)

Sodium carbonate (Na₂CO₃), anhydrous

Distilled or deionized water

Acetic acid (for neutralization)

Non-ionic detergent

Laboratory dyeing apparatus (e.g., shaking water bath with temperature control, beaker

dyeing machine)

Glassware (beakers, graduated cylinders)

pH meter

Stirring equipment

Protocol 1: Exhaust Staining of Cellulose Fibers
Preparation of the Dye Bath:

Calculate the required volume of water based on the weight of the cellulose fibers and the

desired liquor ratio (e.g., for 5 g of fiber at a 1:20 liquor ratio, 100 mL of water is needed).
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Weigh the required amount of Reactive Green 12 dye based on the desired percentage

on the weight of fiber (e.g., for a 1% owf on 5 g of fiber, 0.05 g of dye is needed).

In a beaker, create a paste of the dye powder with a small amount of cold water. Gradually

add more water while stirring to ensure the dye is fully dissolved.

Transfer the dissolved dye to the main dye bath container and add the remaining volume

of water.

Weigh and dissolve the required amount of sodium chloride in the dye bath (e.g., for a 60

g/L concentration in a 100 mL bath, 6 g of NaCl is needed).

Dyeing Procedure:

Introduce the cellulose fibers into the prepared dye bath.

Raise the temperature of the dye bath to the target staining temperature (e.g., 50°C) at a

rate of approximately 2°C per minute.

Maintain the temperature and agitate the dye bath for 30 minutes to allow for dye

exhaustion onto the fibers.

Fixation:

After the initial exhaustion phase, add the required amount of pre-dissolved sodium

carbonate to the dye bath to raise the pH to 10.5-11.5 (e.g., for a 15 g/L concentration in a

100 mL bath, 1.5 g of Na₂CO₃ is needed).

Continue the dyeing process at the set temperature for an additional 45-60 minutes to

allow for the covalent fixation of the dye to the cellulose fibers.

Washing and Neutralization:

After fixation, remove the stained fibers from the dye bath.

Rinse the fibers thoroughly with cold water to remove excess dye and alkali.
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Perform a hot wash at 80-90°C with a solution containing a non-ionic detergent (e.g., 1-2

g/L) for 10-15 minutes to remove any unfixed, hydrolyzed dye.

Rinse again with hot water and then with cold water.

Neutralize the fibers in a dilute solution of acetic acid (e.g., 0.5-1.0 g/L) for 5-10 minutes.

Finally, rinse with cold water until the rinse water is clear and neutral.

Drying:

Air-dry the stained cellulose fibers or dry them in an oven at a moderate temperature (e.g.,

60-80°C).

Mandatory Visualizations
Experimental Workflow
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Caption: Experimental workflow for staining cellulose fibers with Reactive Green 12.
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Signaling Pathway: Chemical Interaction

Reactants
Reaction Conditions Intermediate Step

ProductsCellulose-OH
Cellulose-O⁻

(Cellulosate anion)
Deprotonation

Reactive Green 12
(Dye-Cl)

Stained Cellulose
(Cellulose-O-Dye)

Nucleophilic
Substitution

Alkali (Na₂CO₃)
pH 10.5-11.5

Heat
(40-60°C)

HCl

Click to download full resolution via product page

Caption: Covalent bond formation between Reactive Green 12 and cellulose.

To cite this document: BenchChem. [Application Notes and Protocols for Staining Cellulose
Fibers with Reactive Green 12]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1171857/docs#application-notes-and-protocols-for-
staining-cellulose-fibers-with-reactive-green-12]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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